Taurocholic acid

Chinese Name

Taurocholic acid

English Name

Taurocholic acid

标识符

CAS No.

81-24-3

Molecular Formula

C26H45NO7S

Molecular Weight

515.7060

Compound details reference Kuujia Chemical Encyclopedia: 81-24-3

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

68%

53/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled53

druglikeness.missing25

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

515.7100

druglikeness.valid

TPSA

146.9900

druglikeness.valid

pKa_acidic

1.5000

druglikeness.valid

pKa_basic

LogP

1.3200

druglikeness.valid

LogD

-0.9700

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Yes

druglikeness.valid

bioavailability

PPB

tissue_distribution

Liver, enterohepatic circulation

druglikeness.valid

blood_brain_barrier

druglikeness.valid

placental_barrier

Limited

druglikeness.valid

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

druglikeness.valid

UGT1A3_substrate

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

druglikeness.valid

UGT1A9_substrate

druglikeness.valid

Ames_test

druglikeness.valid

micronucleus_test

druglikeness.valid

chromosomal_aberration

druglikeness.valid

DNA_damage

druglikeness.valid

carcinogenicity

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

Low (at therapeutic concentrations)

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

BCRP_substrate

Yes

druglikeness.valid

BCRP_inhibitor

OATP1B1_substrate

Yes

druglikeness.valid

OATP1B1_inhibitor

Yes

druglikeness.valid

OATP1B3_substrate

Yes

druglikeness.valid

OATP1B3_inhibitor

Yes

druglikeness.valid

drug_induced_liver_injury

Low

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)CES1 (CES1)TLR4 (TLR4)

结直肠癌

Colorectal Cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

胆汁淤积性肝病

Cholestatic Liver Disease

Corresponding Targets:

NFE2L2 (NFE2L2)NR1H4 (NR1H4)GPBAR1 (GPBAR1)

胆汁酸腹泻

Bile Acid Diarrhea

Corresponding Targets:

NR1H4 (NR1H4)GPBAR1 (GPBAR1)CFTR (CFTR)

胆石症

Cholelithiasis

Corresponding Targets:

NR1H4 (NR1H4)NR1H3 (NR1H3)CYP7A1 (CYP7A1)

Plant Sources

No plant sources

Taurocholic acid

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Taurocholic acid

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.86%6/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution50%3/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.75%6/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski38%6/16 druglikeness.fields

Risk Assessment

相关化合物